Methylamine-13C hydrochloride
Overview
Description
Methylamine-13C hydrochloride is a compound with the linear formula 13CH3NH2 · HCl . It has a molecular weight of 68.51 . It is used in various stages of the preparation of different drug substances .
Synthesis Analysis
Methylamine can be synthesized from technical formaldehyde and technical ammonium chloride. The mixture is heated until no more distillate comes over, and then over a flame until the temperature of the solution reaches 104°. The temperature is held at this point until no more distillate comes over .
Molecular Structure Analysis
The molecular structure of Methylamine-13C hydrochloride is represented by the SMILES string Cl. [13CH3]N .
Chemical Reactions Analysis
Methylamine is rapidly and extensively incorporated into the methyl group of N-methylglutamate during high oxygenation of the cell suspension . At later times, the carbon label is found in intermediates of the serine assimilation pathway .
Physical And Chemical Properties Analysis
Scientific Research Applications
Metabolic Flux Analysis in Neural Cells
Methylamine-13C hydrochloride: is utilized in 13C metabolic flux analysis (13C-MFA) , a powerful tool for quantifying in vivo metabolic pathway activities in biological systems. This technique is pivotal for understanding intracellular metabolism and revealing pathophysiological mechanisms in neural cells. It involves mathematical modeling, isotope labeling, measurement techniques, optimization algorithms, and statistical methods to accurately estimate metabolic fluxes .
Proteomics
In proteomics, Methylamine-13C hydrochloride serves as an isotopic label to study protein expression. The compound’s isotopic purity allows for precise tracking of metabolic pathways and protein interactions within cells. This application is crucial for identifying protein functions and understanding complex biological processes .
Synthetic Intermediates
The compound is used as a synthetic intermediate in chemical synthesis. Its stable isotopic label makes it valuable for creating compounds with specific isotopic patterns, which are essential for tracing chemical reactions and studying reaction mechanisms .
Prebiotic Chemistry
Methylamine-13C hydrochloride: is a potential precursor to amino acids like glycine, which are fundamental to prebiotic chemistry. It helps in the study of the origins of life by simulating conditions that mimic early Earth’s environment and analyzing the formation of life’s building blocks .
Metabolomics and Cellular Metabolism
In metabolomics, this compound is used to probe cellular metabolism. It aids in the investigation of metabolic changes in response to diseases or treatments, providing insights into cellular health and the effects of pharmaceuticals .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Methylamine-13C hydrochloride primarily targets the Ammonia Channel in organisms like Escherichia coli (strain K12) . This channel plays a crucial role in the transport of ammonia across the cell membrane.
Mode of Action
It is known to interact with its target, the ammonia channel, potentially influencing the transport of ammonia in the cell .
Biochemical Pathways
Methylamine-13C hydrochloride may affect several biochemical pathways. For instance, it might influence the Citalopram Metabolism Pathway and the Tyrosine Metabolism . These pathways are involved in the metabolism of the antidepressant drug citalopram and the amino acid tyrosine, respectively .
Result of Action
Given its potential interaction with the Ammonia Channel, it might influence the transport of ammonia in the cell, which could have downstream effects on various cellular processes .
Action Environment
The action, efficacy, and stability of Methylamine-13C hydrochloride can be influenced by various environmental factors. For instance, it should be stored at room temperature away from light and moisture . Moreover, its hazardous nature requires careful handling and storage .
properties
IUPAC Name |
(113C)methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH5N.ClH/c1-2;/h2H2,1H3;1H/i1+1; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NQMRYBIKMRVZLB-YTBWXGASSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[13CH3]N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CH6ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80583482 |
Source
|
| Record name | (~13~C)Methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80583482 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
68.51 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methylamine-13C hydrochloride | |
CAS RN |
60656-93-1 |
Source
|
| Record name | (~13~C)Methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80583482 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 60656-93-1 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-3-[4-(methylsulfamoyl)phenyl]prop-2-enoic Acid](/img/structure/B109458.png)
![(4R)-5-(1H-indol-3-yl)-4-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid](/img/structure/B109487.png)
![2-Methyl-5-[(5-methyl-1,3,4-thiadiazol-2-yl)disulfanyl]-1,3,4-thiadiazole](/img/structure/B109498.png)
